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Compound of Interest

Compound Name: JB170

Cat. No.: B15622043 Get Quote

Technical Support Center: JB170
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the long-term storage and handling of JB170, a

potent and highly specific PROTAC degrader of AURORA-A kinase.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is JB170 and what is its mechanism of action?

A1: JB170 is a proteolysis-targeting chimera (PROTAC) that selectively induces the

degradation of Aurora Kinase A (AURORA-A).[1][2][4] It is a heterobifunctional molecule

composed of Alisertib, a potent AURORA-A inhibitor, linked to Thalidomide, which binds to the

E3 ubiquitin ligase Cereblon (CRBN).[1][2][4][5] The formation of a ternary complex between

AURORA-A, JB170, and CRBN triggers the polyubiquitination of AURORA-A, marking it for

degradation by the 26S proteasome.[4][5] This degradation mechanism allows for the

investigation of the non-catalytic functions of AURORA-A.[1][4]

Q2: How should I store solid JB170?

A2: Proper storage of solid JB170 is crucial for maintaining its stability. For long-term storage, it

is recommended to keep the solid powder at -20°C for up to 12 months.[2] For shorter-term

storage, 4°C is suitable for up to 6 months.[2]
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Q3: What are the recommended storage conditions for JB170 stock solutions?

A3: Once dissolved in a solvent such as DMSO, JB170 stock solutions should be aliquoted to

avoid repeated freeze-thaw cycles.[1][6] For long-term storage, these aliquots should be kept

at -80°C and can be used within 6 months.[1] For shorter-term storage, -20°C is acceptable for

up to one month.[1]

Q4: How should I prepare working solutions of JB170 for my experiments?

A4: To ensure the reliability of your experimental results, it is best practice to prepare fresh

working solutions of JB170 on the same day of use.[1]

Q5: What personal protective equipment (PPE) should I use when handling JB170?

A5: When handling JB170, especially in its powdered form, it is important to use appropriate

PPE to ensure safety. This includes safety goggles, chemical-impermeable gloves (such as

nitrile or neoprene), and a fully buttoned laboratory coat.[7] When working with the powder, a

facemask or respirator is recommended to prevent inhalation.[7]

Troubleshooting Guides
Issue: Inconsistent experimental results with JB170.

Question: I am observing high variability in my experimental outcomes when using JB170.

What could be the cause?

Answer: Inconsistent results can stem from several factors related to the handling and

storage of JB170.

Improper Storage: Ensure that both solid JB170 and its stock solutions are stored at the

recommended temperatures to prevent degradation.[1][2]

Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to the

degradation of the compound. It is crucial to aliquot the stock solution upon preparation.[1]

[6]

Working Solution Age: For optimal performance, always prepare fresh working dilutions for

each experiment from a stock solution.[1][6]
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Issue: Lower than expected potency of JB170.

Question: My experiments are showing that JB170 is less potent than the literature

suggests. Why might this be happening?

Answer: A decrease in the observed potency of JB170 can be attributed to its degradation.

Review Storage Conditions: Verify that your storage conditions for both the solid

compound and stock solutions align with the recommended guidelines. Long-term storage

at improper temperatures can lead to a gradual loss of activity.

Check Solvent Compatibility: Ensure that the solvent used for your stock solution is

appropriate and does not contribute to the degradation of JB170. DMSO is a commonly

used solvent.[2]

Confirm Concentration: Re-verify the concentration of your stock solution. An error in the

initial weighing or dilution can lead to inaccurate experimental concentrations.

Quantitative Data Summary
Parameter Value Cell Line Reference

DC₅₀ 28 nM MV4-11 [1][2]

EC₅₀ (AURORA-A) 193 nM Not specified [1][2]

EC₅₀ (AURORA-B) 1.4 µM Not specified [1][2]

Dmax (in MV4-11

cells)

>95% degradation at

300 nM
MV4-11 [2]

Experimental Protocols & Visualizations
JB170 Signaling Pathway
The following diagram illustrates the mechanism of action of JB170 in inducing the degradation

of AURORA-A.
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Caption: Mechanism of JB170-mediated AURORA-A degradation.

Recommended Experimental Workflow for JB170
Handling and Storage
This workflow outlines the best practices for handling and storing JB170 to ensure its integrity

and the reproducibility of experimental results.
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Caption: Recommended workflow for handling and storing JB170.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. JB170 | Aurora A PROTAC | Probechem Biochemicals [probechem.com]

3. JB170 - Immunomart [immunomart.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Best practices for long-term storage and handling of
JB170]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622043#best-practices-for-long-term-storage-and-
handling-of-jb170]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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